9-cis-Retinoic Acid Methyl Ester
9-cis-Retinoic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
58526-50-4
VCID:
VC0020795
InChI:
InChI=1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9-,17-15+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C
Molecular Formula:
C21H30O2
Molecular Weight:
314.5 g/mol
9-cis-Retinoic Acid Methyl Ester
CAS No.: 58526-50-4
Reference Standards
VCID: VC0020795
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol
| CAS No. | 58526-50-4 |
|---|---|
| Product Name | 9-cis-Retinoic Acid Methyl Ester |
| Molecular Formula | C21H30O2 |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | methyl (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate |
| Standard InChI | InChI=1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9-,17-15+ |
| Standard InChIKey | SREQLAJQLXPNMC-NRWZZFEVSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C\C=C\C(=C\C(=O)OC)\C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
| Synonyms | 9-cis-Methyl Retinoate; |
| PubChem Compound | 21724639 |
| Last Modified | Nov 11 2021 |
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